BENGHE Foundational & Exploratory

Check Availability & Pricing

What is the chemical structure of Meranzin?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Meranzin

Cat. No.: B015861

An In-depth Technical Guide to the Chemical Structure and Properties of Meranzin

Introduction

Meranzin is a naturally occurring coumarin, a class of organic compounds belonging to the
benzopyrone family.[1] It is found in various plant species, including the peels of Citrus maxima
(pomelo), Fructus aurantii, Triphasia trifolia, Cnidium monnieri, and Murraya exotica.[2][3][4][5]
This compound and its hydrated form, Meranzin hydrate, have garnered significant interest
within the scientific community due to their diverse and potent biological activities.[5] Research
has highlighted its potential as an anti-depressant, anti-inflammatory, analgesic, anti-fibrotic,
anti-proliferative, anti-atherosclerosis, and anti-bacterial agent.[2][5][6][7][8] This technical
guide provides a comprehensive overview of the chemical structure, physicochemical
properties, experimental protocols, and known signaling pathways of Meranzin.

Chemical Structure and Identifiers

Meranzin is chemically classified as a coumarin derivative.[1] Its structure features a
characteristic benzopyran-2-one core, substituted with a methoxy group and an epoxide-
containing side chain.[1][9] The specific stereochemistry of the epoxide group is crucial, with
the naturally occurring form being the (S)-enantiomer.[9]

Table 1: Chemical Identifiers for Meranzin and Meranzin Hydrate
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Identifier Meranzin Meranzin Hydrate
8-[[(2S)-3,3-dimethyloxiran-2- 8-[(2S)-2,3-dihydroxy-3-
IUPAC Name ylImethyl]-7-methoxychromen- methylbutyl]-7-
2-one[9] methoxychromen-2-one[10]
CAS Number 23971-42-8[9] 5875-49-0[10]
Molecular Formula C15H1604[9] C15H1805[10]
Molecular Weight 260.29 g/mol [11] 278.30 g/mol [10]
LSZONYLDFHGRDP- KGGUASRIGLRPAX-
InChlKey

LBPRGKRZSA-N[9]

UHFFFAOYSA-N[12]

Canonical SMILES

CC1(--INVALID-LINK--
CC2=C(C=CC3=C20C(=0)C=
C3)0C)C[9]

CC(C)
(C(CC1=C(C=CC2=C10C(=0)
C=C2)0C)0)0[12]

Physicochemical Properties

Meranzin is a crystalline solid at room temperature.[3] Its solubility profile is typical for

moderately polar organic compounds.

Table 2: Physicochemical Properties of Meranzin

Property

Value

Physical Description

White to off-white crystalline solid[3][11]

Melting Point 89-92 °C[11]
Boiling Point 414.8+45.0 °C (Predicted)[11]
Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl Acetate, Acetone[3][6]

[11]

Optical Activity

[a]/D -48.0 to -44.0° in chloroform (0.063 g/100

mL)[11]
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Spectroscopic Data

The structure of Meranzin has been elucidated using various spectroscopic technigues. Mass
spectrometry data is available, and techniques like GC-MS and LC-MS have been employed
for its analysis.[9][13] Nuclear Magnetic Resonance (NMR) spectroscopy (*H NMR and 13C
NMR) and Infrared (IR) spectroscopy data have also been used for its characterization.[9][14]
[15]

Experimental Protocols
Extraction from Natural Sources

Meranzin can be isolated from various plant materials, such as the peel of Citrus maxima.[4] A
general workflow for its extraction is outlined below.
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Figure 1. General workflow for the extraction of Meranzin.
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General Synthesis Approach

While specific industrial synthesis protocols for Meranzin are not detailed in the provided
results, the synthesis of its core coumarin structure can be achieved through established
chemical reactions such as the Perkin reaction or Pechmann condensation.[16]
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Figure 2. Conceptual synthetic pathway for Meranzin.

Biological Activity and Signaling Pathways
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Meranzin and its hydrate exhibit a range of pharmacological effects, with their antidepressant
and anti-atherosclerosis activities being of particular interest. These effects are mediated
through the modulation of specific cellular signaling pathways.

Antidepressant Activity

The antidepressant-like effects of Meranzin hydrate are rapid and have been linked to the
activation of key signaling pathways in the brain, particularly in the hippocampus.[2][17][18]
One proposed mechanism involves the activation of the mTOR signaling pathway, which in turn
upregulates downstream synaptic proteins like Brain-Derived Neurotrophic Factor (BDNF).[18]
[19] Another related pathway implicated is the AMPA-ERK1/2-BDNF signaling cascade.[2]

Meranzin Hydrate
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Figure 3. mTOR signaling in Meranzin's antidepressant effect.

Anti-Atherosclerosis Activity

Meranzin has shown potential in alleviating atherosclerosis.[20] This is thought to occur
through the modulation of the TGF-B1/PI3K/AKT1 signaling pathway, which plays a role in the
proliferation, apoptosis, and migration of cells involved in the formation of atherosclerotic
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plaques.[20] By influencing this pathway, Meranzin may help regulate cholesterol efflux and
reduce inflammation within blood vessels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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